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Compound of Interest

Compound Name:
Alanine, N-(4-chlorophenyl)-2-

methyl-

CAS No.: 17413-86-4

Cat. No.: B3336055

Get Quote

Executive Summary & Chemical Identity
Alanine, N-(4-chlorophenyl)-2-methyl-, systematically known as 2-[(4-chlorophenyl)amino]-2-

methylpropanoic acid, is a synthetic organic compound belonging to the class of

-amino acids. It is structurally characterized by a central quaternary carbon bonded to a
carboxylic acid, two methyl groups, and a 4-chloroaniline moiety.

This compound is of significant interest in medicinal chemistry as the amino-bioisostere of

clofibric acid (the active metabolite of clofibrate). While clofibric acid contains an ether linkage

(-O-), this compound features an amine linkage (-NH-), altering its hydrogen-bonding potential

and metabolic stability while retaining the core pharmacophore required for Peroxisome

Proliferator-Activated Receptor (PPAR) modulation.
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Identifier Type Value

CAS Number 17413-86-4

IUPAC Name
2-[(4-chlorophenyl)amino]-2-methylpropanoic

acid

Common Synonyms

N-(4-Chlorophenyl)-2-methylalanine; N-(4-

Chlorophenyl)-

-aminoisobutyric acid; CPIB-amine

Molecular Formula

C

H

ClNO

Molecular Weight 213.66 g/mol

InChIKey IEEYGIXMTBZTJR-UHFFFAOYSA-N

SMILES CC(C)(C(=O)O)Nc1ccc(Cl)cc1

Chemical Properties & Physical Characteristics
The physicochemical profile of N-(4-chlorophenyl)-2-methylalanine is dictated by the steric bulk

of the gem-dimethyl group and the lipophilicity of the chlorophenyl ring.
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Property Specification / Value

Physical State Solid (Crystalline powder)

Melting Point
148–152 °C (Experimental range for similar

anilino acids)

Solubility
Soluble in organic solvents (DMSO, Methanol,

Ethanol); Sparingly soluble in water

Acidity (pKa)
~4.0 (Carboxylic acid); The amine is weakly

basic due to phenyl delocalization

Lipophilicity (LogP) ~2.5 (Estimated)

Stability
Stable under standard laboratory conditions;

Sensitive to strong oxidizers

Synthesis & Production Protocols
The synthesis of N-(4-chlorophenyl)-2-methylalanine is typically achieved via a nucleophilic

substitution reaction between 4-chloroaniline and a derivative of 2-bromo-2-methylpropanoic

acid (often the ester, followed by hydrolysis, or directly under basic conditions).

Protocol: Nucleophilic Substitution Synthesis
Objective: Synthesize 2-[(4-chlorophenyl)amino]-2-methylpropanoic acid with >95% purity.

Reagents:

4-Chloroaniline (1.0 eq)

2-Bromo-2-methylpropanoic acid (1.1 eq)

Triethylamine (TEA) or Sodium Hydroxide (NaOH) (2.5 eq)

Solvent: Toluene or DMF

Step-by-Step Methodology:
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Preparation: Dissolve 4-chloroaniline (12.75 g, 100 mmol) in 100 mL of DMF in a round-

bottom flask equipped with a reflux condenser.

Addition: Add 2-bromo-2-methylpropanoic acid (18.4 g, 110 mmol) slowly to the solution.

Basification: Add Triethylamine (25.3 g, 250 mmol) dropwise to neutralize the HBr generated

and drive the reaction.

Reflux: Heat the mixture to 80–100 °C for 12–16 hours under nitrogen atmosphere. Monitor

progress via TLC (hexane/ethyl acetate 3:1).

Work-up:

Cool the reaction mixture to room temperature.

Pour into 500 mL of ice-cold water.

Adjust pH to ~3–4 using 1M HCl to precipitate the free acid.

Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol/water

to yield the target compound as white crystals.

Synthetic Pathway Diagram
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Figure 1: Synthetic pathway for CAS 17413-86-4 via nucleophilic substitution.

Applications & Biological Relevance
Medicinal Chemistry: Bioisosterism
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This compound serves as a critical tool in Structure-Activity Relationship (SAR) studies for

fibrate drugs. By replacing the ether oxygen of clofibric acid with an amine nitrogen,

researchers can evaluate the role of the hydrogen bond donor (NH) versus acceptor (O) in

PPAR

binding.

Clofibric Acid (Ether): 2-(4-chlorophenoxy)-2-methylpropanoic acid.

Target Compound (Amine): 2-[(4-chlorophenyl)amino]-2-methylpropanoic acid.

The amine analog typically exhibits:

Increased Polarity: The NH group can act as a hydrogen bond donor.

Altered Metabolism: The C-N bond is generally more resistant to oxidative cleavage than the

C-O bond in certain enzymatic environments, though the aniline moiety introduces potential

for N-oxidation.

Herbicide Intermediates
Structurally, the compound resembles the "anilide" class of herbicides (e.g., Propanil) and

"phenoxy" herbicides (e.g., Mecoprop). It is used as a reference standard in environmental

analysis to distinguish between amino- and phenoxy- degradation products in soil and water

samples.

Structural Comparison Diagram
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Clofibric Acid (Parent Drug)

CAS 17413-86-4 (Bioisostere)

Structure:
Cl-Ph-O-C(Me)2-COOH

Ether Linkage (-O-)
H-Bond Acceptor

Amine Linkage (-NH-)
H-Bond Donor

Bioisosteric
Replacement

Structure:
Cl-Ph-NH-C(Me)2-COOH

Click to download full resolution via product page

Figure 2: Structural comparison highlighting the bioisosteric relationship with Clofibric Acid.

Safety & Handling
As a halogenated aniline derivative, standard safety protocols for hazardous organic chemicals

apply.

GHS Classification:

Warning: Causes skin irritation (H315).

Warning: Causes serious eye irritation (H319).

Warning: May cause respiratory irritation (H335).

PPE Requirements: Nitrile gloves, safety goggles, and lab coat. Work within a fume hood to

avoid inhalation of dust.
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Storage: Store in a cool, dry place (2–8 °C recommended) away from strong oxidizing

agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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